Cas no 14529-49-8 (1H-Pyrrolo[3,4-d]pyrimidine(8CI,9CI))

1H-Pyrrolo[3,4-d]pyrimidine(8CI,9CI) structure
14529-49-8 structure
Product Name:1H-Pyrrolo[3,4-d]pyrimidine(8CI,9CI)
CAS No:14529-49-8
MF:C6H5N3
MW:119.124000310898
CID:120479
PubChem ID:19087638
Update Time:2025-04-18

1H-Pyrrolo[3,4-d]pyrimidine(8CI,9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[3,4-d]pyrimidine(8CI,9CI)
    • 1H-Pyrrolo[3,4-d]pyrimidine (8CI,9CI)
    • 1h-pyrrolo[3,4-d]pyrimidine
    • 14529-49-8
    • 6H-Pyrrolo[3,4-d]pyrimidine (8CI)
    • pyrrolo[3,4-d]pyrimidine
    • SCHEMBL207434
    • DTXSID00942613
    • 6H-pyrrolo[3,4-d]pyrimidine
    • SCHEMBL207435
    • 20438-17-9
    • 6H-pyrrolo[3, 4-d]pyrimidine
    • Inchi: 1S/C6H5N3/c1-5-2-8-4-9-6(5)3-7-1/h1-4,7H
    • InChI Key: OWXGCRGZFPLHJN-UHFFFAOYSA-N
    • SMILES: N1C=C2C(C=NC=N2)=C1

Computed Properties

  • Exact Mass: 119.04845
  • Monoisotopic Mass: 119.048347172g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 36.75
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